N1-phenyl-2-[imino(2-pyridyl)methyl]hydrazine-1-carboxamide

• Molecular Formula: C13H13N5O
• Molecular Weight: 255.28 g/mol
• IUPAC Name: 1-[(Z)-[amino(pyridin-2-yl)methylidene]amino]-3-phenylurea
• InChI: InChI=1S/C13H13N5O/c14-12(11-8-4-5-9-15-11)17-18-13(19)16-10-6-2-1-3-7-10/h1-9H,(H2,14,17)(H2,16,18,19)
• InChI Key: QKWPOOOLYRSMDG-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)N/N=C(/C2=CC=CC=N2)\N
• SMILES: C1=CC=C(C=C1)NC(=O)NN=C(C2=CC=CC=N2)N
• solubility: 5.6 [ug/mL]

Description

1-[[amino(2-pyridinyl)methylidene]amino]-3-phenylurea is a member of ureas.

Scientific Research Applications

Synthesis and Chemical Reactions

• N1-Phenyl- and N1-(3,5-dichloro-2-pyridyl)amidrazones, related to N1-phenyl-2-[imino(2-pyridyl)methyl]hydrazine-1-carboxamide, have been synthesized and used to create 1-phenyl- and 1-(3,5-dichloro-2-pyridyl)-3-hetaryl-5-R2-1H-1,2,4-triazoles (Kelarev et al., 2003).
• The use of ultrasound irradiation has been applied in the environmentally friendly synthesis of N-(substituted phenyl)-2-(7-hydroxy-4-methyl-2H-chromen-2-ylidene)hydrazine-1-carboxamides, exhibiting cytotoxic and antioxidant properties (Amena Ali et al., 2021).
• In another study, isatin derivatives, including compounds similar to N1-phenyl-2-[imino(2-pyridyl)methyl]hydrazine-1-carboxamide, have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines (Abu‐Hashem & Al-Hussain, 2022).

Antimicrobial and Antifungal Activities

• Synthesis of 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-(N-aryl) carboxamides, related to N1-phenyl-2-[imino(2-pyridyl)methyl]hydrazine-1-carboxamide, has shown significant antibacterial and antifungal activities (Zhuravel et al., 2005).

Synthesis of Novel Compounds

• The synthesis of novel compounds using hydrazine, phenylhydrazine, and related reagents has been extensively studied. These include pyrazolo pyrimido pyrimidine derivatives, which have shown potential in antimicrobial evaluations (Vartale et al., 2013).

Radiosensitization and Cancer Treatment

• A study focusing on N'-(phenyl-pyridin-2-yl-methylene)-hydrazine carbodithioic acid methyl ester, a compound closely related to N1-phenyl-2-[imino(2-pyridyl)methyl]hydrazine-1-carboxamide, demonstrated its potential as a radiosensitizer in cancer treatment (Park et al., 2004).